![molecular formula C8H14ClNO B6192879 1-{6-oxabicyclo[3.2.1]oct-3-en-1-yl}methanamine hydrochloride CAS No. 2648965-49-3](/img/new.no-structure.jpg)
1-{6-oxabicyclo[3.2.1]oct-3-en-1-yl}methanamine hydrochloride
Overview
Description
1-{6-oxabicyclo[321]oct-3-en-1-yl}methanamine hydrochloride is a chemical compound with a unique bicyclic structure It is characterized by its oxabicyclo framework, which consists of a seven-membered ring fused to a three-membered ring containing an oxygen atom
Preparation Methods
The synthesis of 1-{6-oxabicyclo[3.2.1]oct-3-en-1-yl}methanamine hydrochloride involves several steps. One efficient method to prepare enantiomerically pure 8-oxabicyclo[3.2.1]octanes is via gold(I)-catalyzed tandem 1,3-acyloxy migration/Ferrier rearrangement of glycal-derived 1,6-enyne bearing propargylic carboxylates . This method allows for the production of the desired compound with high stereoselectivity. Industrial production methods may involve similar catalytic processes, optimized for large-scale synthesis.
Chemical Reactions Analysis
1-{6-oxabicyclo[3.2.1]oct-3-en-1-yl}methanamine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophilic substitution reactions can occur, where the amine group can be replaced by other nucleophiles under appropriate conditions.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-{6-oxabicyclo[3.2.1]oct-3-en-1-yl}methanamine hydrochloride has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.
Biology: The compound is studied for its potential biological activities, including its interaction with various enzymes and receptors.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the treatment of
Properties
CAS No. |
2648965-49-3 |
|---|---|
Molecular Formula |
C8H14ClNO |
Molecular Weight |
175.7 |
Purity |
95 |
Origin of Product |
United States |
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